Cas no 1798414-84-2 ((2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one)
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (E)-1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
- (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
- AKOS024564333
- 1798414-84-2
- F6442-0022
- (E)-1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-3-(furan-2-yl)prop-2-en-1-one
-
- Inchi: 1S/C16H14FNO4S/c17-12-3-6-14(7-4-12)23(20,21)15-10-18(11-15)16(19)8-5-13-2-1-9-22-13/h1-9,15H,10-11H2/b8-5+
- InChI Key: OHGSXMIYQWOMMP-VMPITWQZSA-N
- SMILES: C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(=O)/C=C/C1=CC=CO1
Computed Properties
- Exact Mass: 335.06275726g/mol
- Monoisotopic Mass: 335.06275726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 76Ų
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-0022-2μmol |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-5μmol |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-10μmol |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-20μmol |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-1mg |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-2mg |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-3mg |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-4mg |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-5mg |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0022-10mg |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one |
1798414-84-2 | 10mg |
$79.0 | 2023-09-09 |
(2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one
Comprehensive Overview of (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1798414-84-2)
The compound (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1798414-84-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique structural framework, combining a furan-2-yl group with a 4-fluorobenzenesulfonyl moiety linked through an azetidin-1-yl core. Such structural characteristics make it a promising candidate for various applications, particularly in drug discovery and material science.
One of the key reasons for the growing interest in (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one is its potential as a bioactive scaffold. Researchers are increasingly exploring its role in modulating biological pathways, especially those related to inflammation and metabolic disorders. The presence of the fluorobenzenesulfonyl group enhances its binding affinity to specific protein targets, making it a valuable tool in medicinal chemistry. Additionally, the furan-2-yl component contributes to its electronic properties, which are crucial for interactions with biological systems.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one aligns with this trend, as its unique structure allows for tailored modifications to optimize pharmacokinetic and pharmacodynamic profiles. This adaptability makes it a focal point in the development of next-generation therapeutics, particularly for conditions like diabetes and autoimmune diseases.
From a synthetic chemistry perspective, the preparation of (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one involves multi-step organic transformations. Key steps include the sulfonylation of the azetidine ring and the subsequent introduction of the furan-2-yl group via a Wittig or Horner-Wadsworth-Emmons reaction. These synthetic routes highlight the compound's versatility and the potential for further derivatization to enhance its properties. Researchers are also investigating greener synthetic approaches to improve yield and reduce environmental impact.
The market for specialty chemicals like (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one is expanding rapidly, fueled by the pharmaceutical and agrochemical industries. Companies are investing heavily in R&D to explore its applications beyond traditional uses, such as in organic electronics and catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions further broadens its utility, making it a sought-after compound in academic and industrial labs alike.
For researchers and procurement specialists, understanding the stability and storage conditions of (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one is critical. The compound is typically stored under inert conditions to prevent degradation, and its solubility profile varies across common organic solvents. These factors must be considered when designing experiments or scaling up production. Additionally, regulatory compliance and safety data sheets (SDS) should be reviewed to ensure proper handling.
In conclusion, (2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1798414-84-2) represents a fascinating area of research with broad implications for science and industry. Its unique structural features, combined with its potential applications in drug discovery and materials science, make it a compound of significant interest. As the scientific community continues to uncover its full potential, this molecule is poised to play a pivotal role in advancing innovation across multiple disciplines.
1798414-84-2 ((2E)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-(furan-2-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)